(Z)-methyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H20N2O6S/c1-25-12-5-7-14(16(9-12)27-3)19(24)21-20-22(11-18(23)28-4)15-8-6-13(26-2)10-17(15)29-20/h5-10H,11H2,1-4H3
• InChI Key: KHYIHZDOKHVQLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CC(=O)OC)OC
• Molecular Formula: C20H20N2O6S
• Molecular Weight: 416.4 g/mol

Description

The compound is a complex organic molecule. It contains a benzoyl group (a functional group characterized by a carbonyl and a phenyl group), a thiazole group (a heterocyclic compound that contains both sulfur and nitrogen in the ring), and several methoxy groups (an ether functional group with the formula -OCH3) .

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzoyl, thiazole, and methoxy groups would all contribute to the overall structure.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the benzoyl, thiazole, and methoxy groups. For example, the benzoyl group is often involved in acylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of multiple methoxy groups could increase the compound’s solubility in organic solvents.

Scientific Research Applications

Aldose Reductase Inhibition

A study by Ali et al. (2012) synthesized a series of iminothiazolidin-4-one acetate derivatives, closely related to the specified compound, evaluating them as aldose reductase (ALR2) inhibitors. These inhibitors show promise for treating diabetic complications due to their ability to inhibit the enzyme responsible for the reduction of glucose to sorbitol, which is a key step in the development of various diabetic complications. The study found significant ALR2 inhibitory potency in some derivatives, highlighting the therapeutic potential of related compounds in managing diabetic complications (Sher Ali, A. Saeed, N. Abbas, M. Shahid, M. Bolte, & J. Iqbal, 2012).

Synthesis of Cephem Antibiotics Side-Chains

Tatsuta et al. (1994) reported the practical preparation of a Z-isomer related to the specified compound, serving as a side-chain for the fourth generation of cephem antibiotics. This research underscores the importance of such compounds in the synthesis of antibiotic agents, contributing to the development of new drugs to combat bacterial infections. The synthesis pathway and the resulting compounds could provide a foundation for further research into novel antibiotics (K. Tatsuta, S. Miura, H. Gunji, T. Tamai, R. Yoshida, T. Inagaki, & Y. Kurita, 1994).

Antimicrobial Activity

Research into imino-4-methoxyphenol thiazole-derived Schiff base ligands, which share structural similarities with the specified compound, has shown moderate antimicrobial activity against various bacteria and fungi. Vinusha et al. (2015) synthesized two such compounds and tested their efficacy against E. coli, R. solanacearum, F. oxysporum, and A. niger. These findings indicate the potential of related compounds in developing new antimicrobial agents (H. M. Vinusha, K. Shivaprasad, S. Chandan, & M. Begum, 2015).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many drugs containing a thiazole group work by inhibiting certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.